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Compound of Interest

Compound Name: N-Boc-L-Prolinal

Cat. No.: B1333625

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety and logistical information for the proper
disposal of N-Boc-L-Prolinal, a common building block in organic synthesis.

Key Safety and Physical Data

Adherence to safety protocols begins with understanding the inherent properties and hazards
of a substance. Below is a summary of key quantitative data for N-Boc-L-Prolinal.

Property Value Source
Molecular Formula C10H17NOs

Molecular Weight 199.25 g/mol

Boiling Point 211 °C (lit.) [1][21[3]
Density 1.063 g/mL at 25 °C (lit.) [11[3]
Flash Point 57.2°C (135.0 °F) - closed cup  [1]
Storage Temperature -20°C to 0-5°C [1]
Water Solubility Slightly soluble [1112][3]
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Hazard Statements: N-Boc-L-Prolinal is a flammable liquid and vapor that causes skin
irritation, serious eye irritation, and may cause respiratory irritation.[4]

Personal Protective Equipment (PPE)

When handling N-Boc-L-Prolinal, especially during disposal procedures, the use of
appropriate personal protective equipment is mandatory.

o Eye Protection: Wear safety glasses with side-shields or a face shield.[4]

o Hand Protection: Handle with gloves that have been inspected prior to use. Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices.[4]

o Respiratory Protection: Use a dust mask type N95 (US) or equivalent.

o Body Protection: Wear suitable protective clothing.[3]

Step-by-Step Disposal Procedure

The proper disposal of N-Boc-L-Prolinal, as with any chemical waste, must be carried out in a
manner that ensures safety and complies with all relevant regulations.

¢ Segregation and Collection:
o Do not mix N-Boc-L-Prolinal with other waste.[4]
o Keep the chemical in its original, tightly closed container.[4][5]

o If a spill occurs, contain the spillage with a non-combustible absorbent material such as
sand, earth, or vermiculite.[4] Collect the absorbed material and place it in a suitable,
closed container for disposal.[5]

e Labeling and Storage:

o Clearly label the waste container with the chemical name and any associated hazards.
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o Store the waste container in a designated, well-ventilated area, away from heat and
sources of ignition.[4][5]

e Arranging for Disposal:

o Contact a licensed disposal company to handle the surplus and non-recyclable solutions.

[4]
o Provide the disposal company with the Safety Data Sheet (SDS) for N-Boc-L-Prolinal.
e Regulatory Compliance:

o All waste materials must be disposed of in accordance with local, regional, and national
regulations.[4][5] Chemical waste generators must consult these regulations to ensure
complete and accurate classification of the waste.[5]

Important Considerations:
e Do not empty N-Boc-L-Prolinal into drains.[4][5]
o Handle uncleaned containers as you would the product itself.[4]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-Boc-L-
Prolinal.
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N-Boc-L-Prolinal Disposal Workflow
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By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of N-Boc-L-Prolinal, thereby protecting themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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